Cas no 1637310-82-7 ((1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol)
(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol
-
- Inchi: 1S/C8H14F3NO/c1-12-4-6(5-13)2-3-7(12)8(9,10)11/h6-7,13H,2-5H2,1H3
- InChI Key: LCWNFXRYUDNHDU-UHFFFAOYSA-N
- SMILES: FC(C1CCC(CO)CN1C)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 171
- XLogP3: 1.5
- Topological Polar Surface Area: 23.5
(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM507425-1g |
(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol |
1637310-82-7 | 97% | 1g |
$551 | 2022-09-02 | |
| Alichem | A129008631-1g |
(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol |
1637310-82-7 | 95% | 1g |
$606.96 | 2022-04-02 |
(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol
Introduction to (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol (CAS No. 1637310-82-7)
(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol (CAS No. 1637310-82-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoromethyl and methyl substituents on a piperidine ring, exhibits a range of biological activities that make it a valuable candidate for drug development.
The chemical structure of (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol is particularly noteworthy. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's pharmacokinetic properties and biological activity. The methyl group, on the other hand, contributes to the overall stability and lipophilicity of the molecule, making it more suitable for crossing biological membranes.
In recent years, extensive research has been conducted to explore the potential therapeutic applications of (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol. One of the key areas of interest is its role as a modulator of various receptors and enzymes. Studies have shown that this compound can interact with specific receptors, such as G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. This interaction can lead to the modulation of signaling pathways that are implicated in diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.
For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol exhibited potent agonist activity at the serotonin 5-HT2A receptor. This finding is particularly significant because serotonin receptors play a crucial role in mood regulation and cognitive function. The ability to modulate these receptors could have implications for the treatment of psychiatric disorders such as depression and anxiety.
In addition to its receptor-modulating properties, (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol has also been investigated for its potential as an enzyme inhibitor. Enzyme inhibitors are important therapeutic agents because they can block specific metabolic pathways that are dysregulated in disease states. Research has shown that this compound can inhibit certain kinases, which are enzymes involved in cell signaling and proliferation. This inhibition could be beneficial in treating conditions such as cancer, where uncontrolled cell growth is a hallmark.
The pharmacokinetic properties of (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol have also been studied in detail. Its lipophilicity and stability make it an attractive candidate for oral administration, which is often preferred for long-term therapy. Preclinical studies have demonstrated that this compound has good bioavailability and a favorable half-life, suggesting that it could be effectively used in clinical settings.
Clinical trials are currently underway to evaluate the safety and efficacy of (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol in various therapeutic applications. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development.
In conclusion, (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol (CAS No. 1637310-82-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential uses in treating various diseases.
1637310-82-7 ((1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)